Cas no 77326-92-2 (Pyridine, 2-(hexylthio)- (9CI))

• Product Name: Pyridine, 2-(hexylthio)- (9CI)
• CAS No: 77326-92-2
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 549486
• PubChem ID: 412546
• Update Time: 2025-04-19

Pyridine, 2-(hexylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(hexylthio)- (9CI)
• SCHEMBL15271423
• 2-(Hexylsulfanyl)pyridine
• 77326-92-2

• Inchi： 1S/C11H17NS/c1-2-3-4-7-10-13-11-8-5-6-9-12-11/h5-6,8-9H,2-4,7,10H2,1H3
• InChI Key： PBFOQFJGDSTHHT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)CCCCCC

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.2Ų